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Compound of Interest

Compound Name: methyl 2-cyclohexylacetate

Cat. No.: B083980

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
methyl 2-cyclohexylacetate, a compound of interest in various chemical and industrial
applications. This document details its boiling point and density, outlines standardized
experimental protocols for their determination, and includes a schematic for a common
synthesis route.

Physical Properties of Methyl 2-Cyclohexylacetate

Methyl 2-cyclohexylacetate is a clear, colorless liquid. Its primary physical characteristics,
boiling point and density, are summarized below. The presented data is a compilation from
various chemical suppliers and databases, and variations in reported values are noted.

Physical Property Value Conditions
- ) at 760 mmHg (Atmospheric
Boiling Point 182 °C
Pressure)

at 760 mmHg (Atmospheric
201 °C

Pressure)
Density 0.951 g/cm3 at 25 °C
0.937 g/cm?3 Not specified
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Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is crucial for the proper handling, application, and
quality control of chemical substances. The following sections describe standard
methodologies for measuring the boiling point and density of liquid esters like methyl 2-
cyclohexylacetate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a pure substance, this is a characteristic physical
constant. The following protocol is based on internationally recognized methods such as those
outlined by the OECD (Organisation for Economic Co-operation and Development) and ASTM
International.

Principle: This method involves heating the liquid and observing the temperature at which the
liquid and vapor phases are in equilibrium at a given external pressure. Common techniques
include distillation, the ebulliometer method, and the Siwoloboff method. The distillation method
is described here as a widely used and accessible technique.

Apparatus:
o Distillation flask

Condenser

Thermometer with appropriate temperature range and calibration

Heating mantle or oil bath

Boiling chips or a magnetic stirrer
Procedure:

o A sample of methyl 2-cyclohexylacetate is placed in the distillation flask, along with boiling
chips or a magnetic stir bar to ensure smooth boiling.
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e The thermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the distillation flask.

e The flask is heated gently.

e The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is observed on the thermometer. This temperature is the boiling point at the
recorded atmospheric pressure.

o For determination of the normal boiling point (at 101.325 kPa), a pressure correction can be
applied if the measurement is made at a different pressure.

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using
a pycnometer, hydrometer, or a digital density meter. The pycnometer method is a precise and
widely accepted technique.

Principle: The density is calculated from the mass of the liquid that completely fills a container
of a known volume (the pycnometer) at a specific temperature.

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

o Analytical balance (accurate to £0.1 mg)

o Constant temperature water bath

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium. The volume of the pycnometer is then determined from
the mass of the water and its known density at that temperature.

o The calibrated pycnometer is then filled with methyl 2-cyclohexylacetate.
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» The filled pycnometer is brought to the desired temperature in the constant temperature
water bath.

e The mass of the pycnometer filled with the sample is determined.

e The density of the methyl 2-cyclohexylacetate is calculated by dividing the mass of the
sample by the volume of the pycnometer.

Synthesis of Methyl 2-Cyclohexylacetate: A
Workflow Diagram

As methyl 2-cyclohexylacetate is not a signaling molecule, a signaling pathway diagram is
not applicable. Instead, a more relevant visualization for this compound is a workflow diagram
illustrating its synthesis. A common method for producing methyl 2-cyclohexylacetate is
through the esterification of 2-methylcyclohexanol with acetic acid.
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Caption: A generalized workflow for the synthesis of methyl 2-cyclohexylacetate via Fischer

esterification.

This guide provides foundational information on the physical properties of methyl 2-
cyclohexylacetate and the methodologies for their determination. The included synthesis
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workflow offers a logical overview of its production for professionals in research and
development.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Methyl 2-Cyclohexylacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083980#methyl-2-cyclohexylacetate-physical-
properties-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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